Cas no 2680844-50-0 (methyl 3-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylate)

• Product Name: methyl 3-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylate
• CAS No: 2680844-50-0
• MF: C₁₅H₁₃BrN₂O₄
• MW: 365.178723096848
• CID: 5625208
• PubChem ID: 165921548
• Update Time: 2025-10-29

methyl 3-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680844-50-0
• EN300-28300371
• methyl 3-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-2-carboxylate
• methyl 3-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylate

• Inchi： 1S/C15H13BrN2O4/c1-21-14(19)13-12(7-11(16)8-17-13)18-15(20)22-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,20)
• InChI Key： BXRVVKOACNDSFW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OC)C(=C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 364.00587g/mol
• Monoisotopic Mass: 364.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 3-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylate

Methyl 3-{(Benzyloxy)Carbonylamino}-5-Bromopyridine-2-Carboxylate: A Comprehensive Overview

The compound methyl 3-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylate (CAS No: 2680844-50-0) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. In this article, we will delve into its structure, properties, synthesis methods, and recent advancements in its utilization.

Methyl 3-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylate is characterized by a pyridine ring system with substituents at positions 2, 3, and 5. The presence of a methyl ester group at position 2, a benzyloxycarbonyl amino group at position 3, and a bromine atom at position 5 makes this compound highly versatile for further functionalization. The pyridine ring's electron-deficient nature due to the electronegative bromine atom enhances its reactivity in various organic transformations.

Recent studies have highlighted the importance of methyl 3-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylate in the synthesis of bioactive molecules. Researchers have employed this compound as a key intermediate in the construction of heterocyclic frameworks with potential pharmacological activities. For instance, its use in the formation of quinazoline derivatives has shown promise in anti-cancer drug development.

The synthesis of methyl 3-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylate typically involves multi-step processes that include nucleophilic substitution, coupling reactions, and protection/deprotection strategies. The introduction of the benzyloxycarbonyl amino group is often achieved through peptide coupling reagents such as HATU or EDCI, which facilitate efficient amide bond formation.

In terms of applications, methyl 3-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylate has been utilized in the development of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for transition metals has opened new avenues for creating porous materials with applications in gas storage and catalysis.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing methyl 3-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylate. Researchers are now focusing on using microwave-assisted synthesis and enzymatic catalysis to reduce environmental impact while maintaining high yields and product quality.

In conclusion, methyl 3-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylate (CAS No: 2680844-50-0) stands as a pivotal molecule in modern organic chemistry. Its unique structure, coupled with recent research breakthroughs, positions it as a valuable tool for advancing drug discovery and material science. As ongoing studies continue to uncover new applications and efficient synthesis routes, this compound is expected to play an even more critical role in future chemical innovations.